Cas no 51724-57-3 (L-Alaninamide,N-(2-methyl-1-oxopropyl)-L-valyl-L-valyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoyl-N-[(1S)-1-[(1S)-2-carboxy-1-hydroxyethyl]-3-methylbutyl]-)

• Product Name: L-Alaninamide,N-(2-methyl-1-oxopropyl)-L-valyl-L-valyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoyl-N-[(1S)-1-[(1S)-2-carboxy-1-hydroxyethyl]-3-methylbutyl]-
• CAS No: 51724-57-3
• MF: C₃₃H₆₁N₅O₉
• MW: 671.86554980278
• CID: 368551
• Update Time: 2025-04-19

L-Alaninamide,N-(2-methyl-1-oxopropyl)-L-valyl-L-valyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoyl-N-[(1S)-1-[(1S)-2-carboxy-1-hydroxyethyl]-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,N-(2-methyl-1-oxopropyl)-L-valyl-L-valyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoyl-N-[(1S)-1-[(1S)-2-carboxy-1-hydroxyethyl]-3-methylbutyl]-
• PEPSINOSTREPTIN
• Isobutyryl-Val-Val-Sta-Ala-Sta-OH
• Pepsidin A

• Inchi： 1S/C33H61N5O9/c1-16(2)12-22(36-32(46)28(18(5)6)38-33(47)29(19(7)8)37-30(44)20(9)10)24(39)14-26(41)34-21(11)31(45)35-23(13-17(3)4)25(40)15-27(42)43/h16-25,28-29,39-40H,12-15H2,1-11H3,(H,34,41)(H,35,45)(H,36,46)(H,37,44)(H,38,47)(H,42,43)/t21-,22-,23-,24-,25-,28-,29-/m0/s1
• InChI Key： QNPQJKICJQEMBY-DAOOESDTSA-N
• SMILES： O[C@@H](CC(N[C@@H](C)C(N[C@H]([C@H](CC(=O)O)O)CC(C)C)=O)=O)[C@H](CC(C)C)NC([C@H](C(C)C)NC([C@H](C(C)C)NC(C(C)C)=O)=O)=O

Computed Properties

• Exact Mass: 671.44700
• Monoisotopic Mass: 671.447
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 47
• Rotatable Bond Count: 26
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: 0.3
• Topological Polar Surface Area: 235

Experimental Properties

• Color/Form: Not determined
• Density: 1.125±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 937°C at 760 mmHg
• Flash Point: 520.5°C
• Refractive Index: 1.508
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• PSA: 223.26000
• LogP: 3.03160
• Solubility: Not determined

L-Alaninamide,N-(2-methyl-1-oxopropyl)-L-valyl-L-valyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoyl-N-[(1S)-1-[(1S)-2-carboxy-1-hydroxyethyl]-3-methylbutyl]- Security Information

• WGK Germany：3
• Storage Condition：−20°C